Cas no 1479169-94-2 (1-(4-iodo-2-nitrophenyl)piperidin-3-ylmethanamine)

• Product Name: 1-(4-iodo-2-nitrophenyl)piperidin-3-ylmethanamine
• CAS No: 1479169-94-2
• MF: C₁₂H₁₆IN₃O₂
• MW: 361.178814888
• CID: 5950997
• PubChem ID: 66080504
• Update Time: 2025-06-14

1-(4-iodo-2-nitrophenyl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-iodo-2-nitrophenyl)piperidin-3-ylmethanamine
• EN300-184199
• AKOS015423258
• 1479169-94-2
• [1-(4-iodo-2-nitrophenyl)piperidin-3-yl]methanamine

• Inchi： 1S/C12H16IN3O2/c13-10-3-4-11(12(6-10)16(17)18)15-5-1-2-9(7-14)8-15/h3-4,6,9H,1-2,5,7-8,14H2
• InChI Key： BXIUNWOPBUCCBM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)[N+](=O)[O-])N1CCCC(CN)C1

Computed Properties

• Exact Mass: 361.02872g/mol
• Monoisotopic Mass: 361.02872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.1Ų

Additional information on 1-(4-iodo-2-nitrophenyl)piperidin-3-ylmethanamine

Comprehensive Overview of 1-(4-iodo-2-nitrophenyl)piperidin-3-ylmethanamine (CAS No. 1479169-94-2)

1-(4-iodo-2-nitrophenyl)piperidin-3-ylmethanamine, with the CAS number 1479169-94-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining a piperidine ring with an iodo-nitrophenyl moiety, making it a valuable intermediate in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

The molecular structure of 1-(4-iodo-2-nitrophenyl)piperidin-3-ylmethanamine includes a piperidin-3-ylmethanamine group, which is known for its bioactivity in modulating receptor interactions. The presence of an iodo substituent enhances its reactivity, enabling precise modifications for tailored applications. This compound is often explored in the context of high-throughput screening and structure-activity relationship (SAR) studies, as it offers a versatile scaffold for designing novel therapeutics.

In recent years, the demand for specialty chemicals like 1-(4-iodo-2-nitrophenyl)piperidin-3-ylmethanamine has surged, driven by advancements in precision medicine and personalized therapeutics. Researchers frequently search for synthetic routes and optimization protocols for this compound, reflecting its growing importance in drug development pipelines. Additionally, its potential role in addressing neurodegenerative diseases and metabolic syndromes aligns with current healthcare trends.

From a synthetic chemistry perspective, 1-(4-iodo-2-nitrophenyl)piperidin-3-ylmethanamine is often synthesized via multi-step organic reactions, including nucleophilic substitution and reductive amination. Its iodo group allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. These attributes make it a sought-after building block for small-molecule libraries.

The compound's relevance extends to academic research and industrial applications, where it is utilized in proteomics and kinase inhibitor studies. Its nitrophenyl component also contributes to its utility in photoaffinity labeling, a technique widely used in target identification. As the scientific community continues to explore its potential, 1-(4-iodo-2-nitrophenyl)piperidin-3-ylmethanamine remains a focal point in innovative drug design.

In conclusion, 1-(4-iodo-2-nitrophenyl)piperidin-3-ylmethanamine (CAS No. 1479169-94-2) represents a critical asset in contemporary chemical and pharmaceutical research. Its structural versatility, coupled with its applicability in cutting-edge therapeutics, underscores its importance in addressing unmet medical needs. As research progresses, this compound is poised to play a pivotal role in shaping the future of bioactive small molecules.